Cas no 2228744-36-1 (3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine)

• Product Name: 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine
• CAS No: 2228744-36-1
• MF: C₁₁H₁₃FN₂O
• MW: 208.232125997543
• CID: 6313982
• PubChem ID: 165676469
• Update Time: 2025-06-12

3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine
• 2228744-36-1
• EN300-1726551
• 3-[(4-fluoro-1H-indol-3-yl)oxy]propan-1-amine

• Inchi： 1S/C11H13FN2O/c12-8-3-1-4-9-11(8)10(7-14-9)15-6-2-5-13/h1,3-4,7,14H,2,5-6,13H2
• InChI Key： GDGXYSYDNKUDRP-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)OCCCN

Computed Properties

• Exact Mass: 208.10119120g/mol
• Monoisotopic Mass: 208.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51Ų

Additional information on 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine

Professional Introduction to Compound with CAS No. 2228744-36-1 and Product Name: 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine

The compound with the CAS number 2228744-36-1 and the product name 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of a fluoro-substituted indole moiety and an amine functional group makes it a promising candidate for further exploration in the development of novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of indole derivatives due to their diverse biological activities. The fluoro-substituent in this compound is particularly noteworthy, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Specifically, fluorine can enhance metabolic stability, improve binding affinity, and influence drug distribution. The indole core is a well-documented scaffold in medicinal chemistry, exhibiting a wide range of biological activities including anti-inflammatory, antiviral, and anticancer effects. The combination of these features in 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine suggests a multifaceted therapeutic potential.

Recent studies have highlighted the importance of amine-containing compounds in drug development. Amines serve as key pharmacophores in many bioactive molecules and can participate in various interactions with biological targets. The amine group in 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine could potentially engage in hydrogen bonding or ionic interactions with biological receptors, thereby modulating their activity. This structural feature makes it an attractive candidate for further investigation in the design of small-molecule drugs.

The synthesis of 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine involves a series of well-established chemical transformations that highlight its accessibility for further derivatization. The fluorinated indole ring can be introduced through various synthetic routes, including cross-coupling reactions and nucleophilic substitutions. The subsequent functionalization of the propyl chain with an amine group provides a versatile platform for modifying the compound's properties. This synthetic flexibility allows chemists to explore different analogs and optimize the molecule's pharmacological profile.

Current research in medicinal chemistry is increasingly focused on developing molecules that exhibit high selectivity and low toxicity. The structural features of 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine, particularly the presence of both a fluoro-substituent and an amine group, make it an interesting candidate for such investigations. Fluoro-substituted indoles have shown promise in several preclinical studies as inhibitors of enzymes involved in cancer progression. Additionally, amine-based drugs have demonstrated efficacy in treating neurological disorders, making this compound a potentially valuable asset in multiple therapeutic areas.

The potential applications of 3-(4-fluoro-1H-indol-3-yl)oxypropan-1-amine extend beyond oncology. Its structural motifs suggest that it could be effective against other diseases, including infectious diseases and inflammatory conditions. For instance, indole derivatives have been explored as antiviral agents due to their ability to interfere with viral replication mechanisms. Similarly, amine-containing compounds are known for their anti-inflammatory properties, which could be beneficial in conditions such as rheumatoid arthritis or inflammatory bowel disease.

In conclusion, the compound with CAS number 2228744-36-1 and the product name 3-(4-fluoro-1H-indol-3-yloxypropanamino) represents a promising lead in pharmaceutical research. Its unique structural features, including the fluoro-substituted indole moiety and the amine functional group, position it as a versatile candidate for further development. Ongoing studies aim to elucidate its biological activities and explore its potential as a therapeutic agent. As research progresses, this compound may contribute significantly to advancements in drug discovery and development.